2-[benzyl(methylsulfonyl)amino]-N-(3-chloro-4-fluorophenyl)benzamide

• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(3-chloro-4-fluorophenyl)benzamide
• InChI: InChI=1S/C21H18ClFN2O3S/c1-29(27,28)25(14-15-7-3-2-4-8-15)20-10-6-5-9-17(20)21(26)24-16-11-12-19(23)18(22)13-16/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: IKUFRUFHGONJOU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)C2=CC=CC=C2C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C21H18ClFN2O3S
• Molecular Weight: 432.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzene rings. The presence of the amide group could result in the formation of hydrogen bonds, which could influence the compound’s three-dimensional structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. Its synthesis could also be optimized to improve yield and reduce costs.